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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in handling
missing data in their Experience Sampling Method (ESM) and Ecological Momentary
Assessment (EMA) studies.

Frequently Asked Questions (FAQSs)

Q1: What are the common types of missing data in ESM research?

Al: In ESM research, as in other longitudinal studies, missing data can be categorized into
three main types based on the mechanism of missingness:

e Missing Completely at Random (MCAR): The probability of data being missing is unrelated to
both the observed and unobserved data. For instance, a participant might miss a prompt due
to a random phone malfunction. In this case, the missingness is not systematic.[1][2][3][4]

e Missing at Random (MAR): The probability of missing data is related to the observed data
but not the unobserved data. For example, if participants are more likely to miss a survey in
the morning, the missingness is related to the time of day (an observed variable), but not to
their mood at that time (the unobserved variable).[1][2][3][4]

o Missing Not at Random (MNAR): The probability of missing data is related to the unobserved
data itself. For example, if participants with higher stress levels are less likely to complete a
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stress-related questionnaire, the missingness is directly related to the variable of interest that
is missing.[1][2][3][4]

Q2: What are the consequences of ignoring missing data?

A2: Ignoring missing data, for instance by only analyzing complete cases (listwise deletion),
can have several negative consequences for your research:

e Reduced Statistical Power: Excluding participants with any missing data reduces the overall
sample size, which in turn decreases the statistical power of your analyses to detect true
effects.[5]

» Biased Results: If the data are not MCAR, listwise deletion can lead to biased estimates of
means, variances, and regression coefficients. This is because the remaining complete
cases may not be representative of the original sample.[6]

« Inefficient Use of Data: Valuable information from participants who provided partial data is
discarded, leading to less precise estimates.

Q3: What are the main approaches to handling missing data in ESM?
A3: There are two primary categories of methods for handling missing data:
e Deletion Methods:

o Listwise Deletion (Complete Case Analysis): This method involves removing any
participant with at least one missing data point from the analysis. It is simple to implement
but can lead to the issues mentioned in Q2, especially if the amount of missing data is
substantial.[5][6]

o Pairwise Deletion (Available Case Analysis): This method uses all available data for each
specific analysis. For example, when calculating the correlation between two variables, all
participants with data for that pair of variables are included. This can lead to
inconsistencies, such as correlation matrices that are not positive definite, and can be
problematic in more complex analyses like regression.[5]
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e Imputation Methods: Imputation is the process of replacing missing values with plausible

estimates.
o Single Imputation: Each missing value is replaced with a single estimated value.

» Mean/Median/Mode Imputation: Replacing missing values with the mean, median, or
mode of the observed values for that variable. This is a simple method but can distort
the distribution of the variable and underestimate variance.[6]

» Regression Imputation: Using a regression model to predict the missing values based
on other variables in the dataset.[4][6]

o Multiple Imputation (MI): This is a more sophisticated approach where each missing value
is replaced with a set of plausible values, creating multiple "complete” datasets. The
analysis is then performed on each dataset, and the results are pooled to provide a single
estimate that accounts for the uncertainty of the imputed values. Ml is often considered
the gold standard when data are MAR.[6][7][8]

Troubleshooting Guides
Problem: | have a high percentage of missing data in my ESM study. What should | do first?
Solution:

 Investigate the Reasons for Missingness: Before applying any statistical technique, it's
crucial to understand why the data are missing.

o Examine patterns of missingness. Is it more common at certain times of the day, on certain
days of the week, or for specific questions?

o If possible, collect data on reasons for non-response (e.g., technical issues, participant
burden). This can inform your choice of handling method.

» Visualize the Missing Data: Use tools to visualize the patterns of missingness. This can help
you determine if the data is likely to be MCAR, MAR, or MNAR.

e Choose an Appropriate Handling Method: Based on the likely missing data mechanism and
the percentage of missing data, select a suitable handling method. For high levels of
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missingness, simple methods like listwise deletion are generally not recommended. Multiple
imputation is often a better choice.[3]

Problem: I'm not sure which imputation method is best for my data.

Solution: The choice of imputation method depends on the nature of your data and the missing
data mechanism. The following decision tree can guide your choice.
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Start: Assess Missing Data

What is the likely missing data mechanism?

MCAR MAR MNAR

MCAR MNAR
(Missing Completely at Random) (Missing Not at Random)

MAR
(Missing at Random)

Advanced Methods
< 5% Missing Data? (e.g., Pattern-Mixture Models, Selection Models)
- Requires strong statistical expertise.

Yes No

Listwise Deletion
(Complete Case Analysis) Consider Imputation
- Simple but may reduce power.

Multiple Imputation (M)
- Generally recommended for MAR.

Click to download full resolution via product page

Caption: A decision tree to guide the selection of a missing data handling method.

Experimental Protocols
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Protocol: Step-by-Step Guide for Multiple Imputation (Ml)

Multiple Imputation is a powerful technique for handling missing data, particularly when it is
assumed to be Missing at Random (MAR).[7][8] The process involves three main stages:
Imputation, Analysis, and Pooling.

1. Imputation Phase:

» Objective: To create multiple "complete" datasets by filling in the missing values with
plausible estimates.

e Procedure:

o Choose an Imputation Model: Select a statistical model to generate the imputed values.
For ESM data, which is often multilevel (observations nested within individuals), a
multilevel imputation model is often appropriate. The model should include variables that
are related to the missingness or the variables with missing data.

o Generate Imputations: Use software (e.g., the mice package in R) to generate m imputed
datasets. A common recommendation for m is between 5 and 20, though more may be
needed for higher rates of missingness.[6]

o Check Convergence: Ensure that the imputation algorithm has converged, meaning the
imputed values are stable across iterations.

2. Analysis Phase:

o Objective: To perform the desired statistical analysis on each of the imputed datasets.

e Procedure:

o Apply your planned statistical analysis (e.g., regression, ANOVA) to each of the m imputed
datasets separately.

o This will result in m sets of parameter estimates (e.g., regression coefficients, standard
errors).

3. Pooling Phase:
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o Objective: To combine the results from the m analyses into a single set of results.
e Procedure:

o Pool Parameter Estimates: The final parameter estimate is the average of the m estimates
from each imputed dataset.

o Pool Standard Errors: The standard errors are pooled using Rubin's Rules, which account
for both the within-imputation variance and the between-imputation variance. This ensures
that the final standard error reflects the uncertainty associated with the missing data.[9]

The following diagram illustrates the workflow of Multiple Imputation.
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Caption: Workflow diagram illustrating the three phases of Multiple Imputation.

Data Presentation

Comparison of Missing Data Handling Methods

The following table summarizes the performance of different missing data handling methods
based on simulation studies. The performance is often evaluated in terms of bias (the
difference between the estimated and true value) and the width of the confidence interval (a
measure of precision).
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Method

Assumed

Missing Data

Mechanism

Bias

Confidence
Interval Width

Recommendati
on

Listwise Deletion

MCAR

Low (if MCAR
holds)

Wider (loss of

power)

Only
recommended
for small
amounts of
missing data
(<5%) that are
likely MCAR.[10]

Mean/Median

Imputation

MCAR

Can be high

Artificially narrow

Generally not
recommended as
it distorts
distributions and
underestimates

variance.[6][10]

Last Observation
Carried Forward
(LOCF)

Strong
assumptions
about data

trajectory

Can be very high

Artificially narrow

Generally not
recommended
for ESM data
due to its
dynamic nature.
[11]

Multiple
Imputation (MI)

MAR

Low (if model is

correct)

Appropriately

wide

A highly
recommended
and flexible
method for MAR
data.[1][10][11]

Maximum
Likelihood (e.g.,
FIML)

MAR

Low (if model is

correct)

Appropriately

wide

A good
alternative to Ml,
often available in
structural
equation
modeling

software.
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A more
Lower than MAR advanced
) methods (if method suitable
Pattern-Mixture ) ]
MNAR pattern is Wider for MNAR data,
Models ]
correctly but requires
specified) careful

specification.[1]

Note: The performance of any method is highly dependent on the specific characteristics of the
dataset and the validity of the assumptions made about the missing data mechanism. It is
always recommended to conduct sensitivity analyses to assess how different assumptions
about missing data affect the results.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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